![molecular formula C19H25ClN2OS B2436326 (E)-3-(2-chlorophenyl)-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)acrylamide CAS No. 2035007-34-0](/img/structure/B2436326.png)
(E)-3-(2-chlorophenyl)-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)acrylamide
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Description
(E)-3-(2-chlorophenyl)-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C19H25ClN2OS and its molecular weight is 364.93. The purity is usually 95%.
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Scientific Research Applications
Polymer and Material Science
(E)-3-(2-chlorophenyl)-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)acrylamide, a compound closely related to piperidinyl acrylamide monomers, is significant in the field of polymer and material science. These compounds are integral in the preparation of redox-active polymers due to their unique structural properties. The structures typically exhibit an acrylamide group linked to a piperidinyl chair, forming hydrogen bonds crucial for their packing arrangements. This characteristic is essential for designing advanced materials with specific properties (Goswami et al., 2015).
Anticancer and Antibacterial Research
Compounds structurally similar to this compound show potential in anticancer and antibacterial research. Such compounds have been tested for their efficacy against various cancer cell lines and bacterial strains, showing promising results. The mechanism and selectivity of these reactions are key areas of investigation, providing insights into novel therapeutic approaches (Bondock & Gieman, 2015).
Molecular Interaction Studies
In molecular interaction studies, compounds like this compound play a crucial role. They are used to understand binding interactions with specific receptors, aiding in the development of targeted molecular therapies. Such studies involve analyzing conformations and constructing three-dimensional quantitative structure-activity relationship (QSAR) models, which are fundamental in drug design (Shim et al., 2002).
Corrosion Inhibition
In the field of corrosion science, derivatives of this compound have been explored for their potential as corrosion inhibitors. These compounds exhibit significant inhibitory actions on metal surfaces, particularly in acidic environments, making them valuable for industrial applications (Baskar et al., 2014).
Maillard Reaction Products
In food chemistry, related compounds are studied for their role as Maillard reaction products, which are important in understanding the flavor and color development in cooked foods. These studies involve exploring the formation and reactivity of compounds like piperidine, which can lead to the development of unique flavors and aromas (Nikolov & Yaylayan, 2010).
Herbicidal Activity
Compounds structurally similar to this compound have also been investigated for their potential as herbicides. They show promising herbicidal activities, contributing to the development of new classes of agricultural chemicals (Wang et al., 2004).
Properties
IUPAC Name |
(E)-3-(2-chlorophenyl)-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25ClN2OS/c20-18-4-2-1-3-16(18)5-6-19(23)21-13-15-7-10-22(11-8-15)17-9-12-24-14-17/h1-6,15,17H,7-14H2,(H,21,23)/b6-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXERZARCKDELAV-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C=CC2=CC=CC=C2Cl)C3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCC1CNC(=O)/C=C/C2=CC=CC=C2Cl)C3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.